Cas no 42205-74-3 (4-tert-butylpyridine-2-carboxylic acid)

• Product Name: 4-tert-butylpyridine-2-carboxylic acid
• CAS No: 42205-74-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07437876
• CID: 324754
• PubChem ID: 14482380
• Update Time: 2025-11-02

4-tert-butylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)picolinic acid
• 2-Pyridinecarboxylicacid, 4-(1,1-dimethylethyl)-
• 4-TERT-BUTYLPICOLINIC ACID
• 4-tert-Butylpyridine-2-carboxylic acid
• 4-t-butylpicolinic acid
• 4-t-Butylpicolinsaeure
• 4-tert-butyl-pyridine-2-carboxylic acid
• AKOS006284365
• FT-0750165
• SY265829
• EN300-200402
• DTXSID80560839
• SCHEMBL2054583
• E82264
• SB53279
• 4-(tert-Butyl)pyridine-2-carboxylic Acid
• 42205-74-3
• 4-TERT-BUTYLPICOLINICACID
• A872933
• CS-0182544
• MFCD07437876
• J-516008
• AS-81405
• DB-015834
• 4-tert-butylpyridine-2-carboxylic acid

• MDL： MFCD07437876
• Inchi： 1S/C10H13NO2/c1-10(2,3)7-4-5-11-8(6-7)9(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key： HDKBJZCKLMQKKD-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 321.3±30.0 °C at 760 mmHg
• Flash Point: 148.1±24.6 °C
• Refractive Index: 1.525
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.07730
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-tert-butylpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-tert-butylpyridine-2-carboxylic acid

Comprehensive Guide to 4-tert-Butylpyridine-2-carboxylic Acid (CAS No. 42205-74-3): Properties, Applications, and Industry Insights

4-tert-Butylpyridine-2-carboxylic acid (CAS No. 42205-74-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This pyridine derivative features a tert-butyl group at the 4-position and a carboxylic acid moiety at the 2-position, making it a versatile building block for synthesizing complex molecules. Researchers increasingly focus on its role in drug intermediates, coordination chemistry, and material science applications.

The compound's molecular formula C₁₀H₁₃NO₂ and molecular weight 179.22 g/mol position it as a valuable heterocyclic compound with moderate polarity. Recent studies highlight its potential in catalysis and ligand design, particularly in developing metal-organic frameworks (MOFs). Industry professionals frequently search for "4-tert-butylpyridine-2-carboxylic acid solubility" and "synthesis methods for CAS 42205-74-3," reflecting growing interest in its physicochemical behavior and production optimization.

From a green chemistry perspective, this compound aligns with current trends toward sustainable synthesis. Its derivatization potential enables creation of biodegradable materials, answering market demands for eco-friendly chemicals. Analytical chemists particularly value its chromatographic properties, with HPLC applications showing excellent separation characteristics when used as a mobile phase modifier or analytical reference standard.

In pharmaceutical contexts, the hydrogen bonding capacity of 4-tert-butylpyridine-2-carboxylic acid makes it valuable for designing API intermediates. Recent patent literature reveals its incorporation in kinase inhibitor scaffolds and antiviral compounds, addressing urgent needs in drug discovery. The scientific community actively investigates its "biological activity profile" and "structure-activity relationships," with particular interest in its potential metabolite interactions.

Material scientists explore its crystalline forms, with polymorph screening becoming a hot topic. The "solid-state properties of CAS 42205-74-3" attract attention for crystal engineering applications. Its thermal stability (typically stable up to 200°C) makes it suitable for high-performance polymer modifications, particularly in engineering plastics requiring enhanced thermal resistance.

Quality control specifications for 4-tert-butylpyridine-2-carboxylic acid typically require ≥98% purity, with analytical techniques like NMR spectroscopy and mass spectrometry being essential for characterization. The compound's spectroscopic fingerprints are well-documented, aiding in compound identification and impurity profiling workflows. Regulatory-compliant documentation including COA (Certificate of Analysis) and MSDS remains crucial for industrial procurement.

Emerging applications include its use in organic electronics, where its electron-withdrawing characteristics contribute to charge transport materials. This aligns with booming interest in "organic semiconductor additives" and "OLED materials." The compound's film-forming properties are under investigation for flexible electronics manufacturing, a sector experiencing rapid growth.

From a commercial perspective, global suppliers emphasize custom synthesis capabilities and scale-up services for this compound. Market intelligence shows increasing demand from contract research organizations and specialty chemical manufacturers. Proper storage conditions (typically 2-8°C in airtight containers) and handling protocols are frequently searched topics, reflecting practical user concerns.

Recent advancements in continuous flow chemistry have improved the compound's production efficiency, addressing queries about "process intensification for pyridine derivatives." The cost-performance ratio of 4-tert-butylpyridine-2-carboxylic acid compared to analogous compounds remains a key consideration for industrial adopters, particularly in batch manufacturing scenarios.

The scientific literature continues to expand regarding this compound's structure-property relationships. Computational chemistry studies utilizing DFT calculations provide insights into its electronic configuration and reactivity patterns. These theoretical approaches complement experimental research, creating comprehensive understanding valuable for molecular design applications across multiple disciplines.